Cas no 91903-33-2 (Benzenesulfonic acid,2-methyl-, phenyl ester)

• Product Name: Benzenesulfonic acid,2-methyl-, phenyl ester
• CAS No: 91903-33-2
• MF: C₁₃H₁₂O₃S
• MW: 248.297582626343
• CID: 800202
• PubChem ID: 14869832
• Update Time: 2025-04-19

Benzenesulfonic acid,2-methyl-, phenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,2-methyl-, phenyl ester
• o-Toluenesulfonic acid, phenyl ester
• phenol toluenesulfonate
• O-Toluenesulfonic acid,phenyl ester
• SCHEMBL6912873
• 91903-33-2

• Inchi： 1S/C13H12O3S/c1-11-7-5-6-10-13(11)17(14,15)16-12-8-3-2-4-9-12/h2-10H,1H3
• InChI Key： ODOPFDLFKUKZCU-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C)(=O)(=O)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 248.05071541g/mol
• Monoisotopic Mass: 248.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 51.8Ų